N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide

• IUPAC Name: N-[2-(4-ethoxyanilino)-2-oxoethyl]-2-fluorobenzamide
• InChI: InChI=1S/C17H17FN2O3/c1-2-23-13-9-7-12(8-10-13)20-16(21)11-19-17(22)14-5-3-4-6-15(14)18/h3-10H,2,11H2,1H3,(H,19,22)(H,20,21)
• InChI Key: JMICHKNNJAFNOU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CNC(=O)C2=CC=CC=C2F
• Molecular Formula: C17H17FN2O3
• Molecular Weight: 316.33 g/mol

Description

N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide, also known as EF24, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EF24 is a member of the curcumin analog family, which is derived from the active ingredient in turmeric.

Mechanism of Action

N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide exerts its therapeutic effects through multiple mechanisms of action. One of the primary mechanisms of action is the inhibition of the NF-κB signaling pathway, which is involved in inflammation and cancer progression. N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide also inhibits the activation of STAT3, a transcription factor that is involved in cancer cell survival and proliferation. Additionally, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to activate the Nrf2 pathway, which is involved in cellular antioxidant defense and cytoprotection.
Biochemical and Physiological Effects
N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to have various biochemical and physiological effects in different disease models. In cancer models, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to induce apoptosis, inhibit cell proliferation, and sensitize cancer cells to chemotherapy and radiation therapy. In inflammation models, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to reduce the production of pro-inflammatory cytokines and enzymes. In neurodegenerative disease models, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has some limitations, including its low water solubility and potential toxicity at high doses.

Future Directions

N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has shown promising results in various disease models, and future research should focus on its potential clinical applications. Some of the future directions for N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide research include:
1. Clinical trials to evaluate the safety and efficacy of N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide in cancer, inflammation, and neurodegenerative diseases.
2. Development of N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide analogs with improved pharmacokinetic properties and therapeutic efficacy.
3. Investigation of the potential synergistic effects of N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide with other therapeutic agents.
4. Study of the molecular mechanisms underlying the therapeutic effects of N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide.
Conclusion
N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide is a synthetic compound with potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases. Its mechanism of action involves the inhibition of the NF-κB and STAT3 signaling pathways and activation of the Nrf2 pathway. N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has various biochemical and physiological effects and has advantages and limitations for lab experiments. Future research should focus on its clinical applications and the development of N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide analogs with improved pharmacokinetic properties and therapeutic efficacy.

Synthesis Methods

N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide can be synthesized using a two-step process. The first step involves the reaction of 4-ethoxyaniline with ethyl 2-bromoacetate in the presence of potassium carbonate. The resulting product is then reacted with 2-fluorobenzoyl chloride in the presence of triethylamine to yield N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide. This synthesis method has been optimized to yield high purity N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide with a yield of 50%.

Scientific Research Applications

N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative diseases. In cancer research, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential adjuvant therapy for cancer treatment.
In inflammation research, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to inhibit the production of pro-inflammatory cytokines and enzymes, making it a potential therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease.
In neurodegenerative disease research, N-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.